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Compound of Interest

Compound Name: Estradiol 3-Valerate

CAS No.: 21881-45-8

Cat. No.: B137792 Get Quote

Executive Summary & Mechanism of Action
Estradiol 3-Valerate (EV) is a synthetic ester of 17

-estradiol. Unlike free estradiol, which is rapidly metabolized, EV acts as a prodrug. Upon
intramuscular (IM) or subcutaneous (SC) injection in an oil vehicle, it forms a depot. The
lipophilic ester is slowly released and hydrolyzed by plasma and tissue esterases into the
active hormone (17

-estradiol) and valeric acid.

This unique pharmacokinetic profile makes EV the "gold standard" for inducing Polycystic

Ovary Syndrome (PCOS) phenotypes in rodents (The Brawer Model), as a single high-dose

injection creates a long-term hyper-estrogenic state that disrupts the Hypothalamic-Pituitary-

Gonadal (HPG) axis. Conversely, at significantly lower micro-doses, it can be used for chronic

hormone replacement therapy (HRT) models, though 17

-estradiol or Estradiol Benzoate are often preferred for physiological cycling due to shorter half-
lives.
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Figure 1: Pharmacokinetic pathway of Estradiol Valerate from injection to receptor activation.

Application 1: PCOS Induction (The Brawer Model)
[1]
This is the most common application of EV in rodent research. A single pharmacological dose

disrupts the hypothalamic GnRH pulse generator, preventing the LH surge and leading to

anovulation and follicular cysts.
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Parameter
Rat Protocol
(Wistar/Sprague-Dawley)

Mouse Protocol (C57BL/6)

Target Age
Pre-pubertal (21–24 days old)

or Adult (8 weeks)
Adult (8 weeks)

Dose
2.0 mg (flat dose) OR 4.0

mg/kg
4.0 mg/kg

Route
Intramuscular (IM) - Thigh

muscle
Subcutaneous (SC) - Flank

Vehicle
Sesame Oil (Preferred) or

Corn Oil
Sesame Oil

Injection Vol. 0.2 mL 0.05 – 0.1 mL

Latency
Cysts develop within 3–4

weeks

Cysts develop within 4–8

weeks

Phenotype
Acyclicity, Polycystic Ovaries,

Insulin Resistance
Acyclicity, Polycystic Ovaries

Protocol: Induction of PCOS[1][2][3]
Acclimatization: Allow animals to acclimate for 3–5 days.

Weighing: Record baseline body weight.

Preparation: Vortex the EV/Oil solution (see Section 4) to ensure homogeneity.

Administration:

Rat: Restrain the animal.[1] Insert a 25G needle into the quadriceps muscle (IM). Inject 0.2

mL slowly.

Mouse: Tent the skin at the flank. Insert a 27G needle subcutaneously (SC). Inject

calculated volume.

Validation: Begin vaginal cytology (Section 5) 14 days post-injection.
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Success Criteria: Animal must show Persistent Vaginal Cornification (PVC)—defined as

continuous estrus (cornified cells) for >10 consecutive days.

Application 2: Chronic Hormone Replacement (OVX
Models)
Warning: EV is potent and long-acting. For physiological replacement (mimicking the natural

cycle), Estradiol Benzoate (daily/every 4 days) is usually preferred. EV is best for steady-state

maintenance (mimicking post-menopause HRT).

Goal: Maintain serum estradiol at physiological levels (~20–40 pg/mL) without inducing

toxicity.

Dose: 0.1 mg/kg (SC) administered once every 7–10 days.

Note: Doses must be titrated. High doses (>1 mg/kg) will induce the PCOS-like acyclicity

described above.

Technical Protocol: Formulation & Vehicle
Preparation
EV is lipophilic and practically insoluble in water. Proper oil formulation is critical for consistent

bioavailability.

Reagents
Estradiol Valerate (Sigma-Aldrich or equivalent, >98% purity).

Vehicle: Sesame Oil (Recommended due to stability and viscosity) or Corn Oil.

Benzyl Alcohol (Optional: 1-2% as a preservative/co-solvent).

Step-by-Step Formulation (Example: 10 mg/mL Stock)
Weighing: Weigh 100 mg of Estradiol Valerate powder into a sterile glass vial.

Vehicle Addition: Add 10 mL of Sesame Oil.
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Solubilization (Critical):

EV dissolves slowly in oil at room temperature.

Heat the mixture in a water bath at 37°C – 50°C for 30–60 minutes.

Vortex every 10 minutes until the solution is crystal-clear.

QC Check: Hold vial against light. If "swirls" or crystals are visible, continue heating.

Sterilization:

Oil is difficult to filter through 0.22

m filters due to viscosity.

Preferred Method: Prepare under aseptic conditions using sterile oil (autoclaved oil).

Alternative: If filtration is necessary, use a PVDF syringe filter (0.45

m) and warm the oil slightly to reduce viscosity.

Storage: Store at room temperature (20–25°C), protected from light. Do not refrigerate, as

EV will precipitate/crystallize.

Validation Method: Vaginal Cytology[4]
The only way to confirm the biological activity of EV (PCOS induction or Cycle restoration) is

via vaginal smears.

Workflow (DOT Visualization)
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Perform Vaginal Lavage
(Daily, 09:00 AM)
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Figure 2: Logic flow for staging estrous cycles and validating PCOS induction.

Interpretation Guide
Proestrus: Predominance of round, nucleated epithelial cells.[2]

Estrus: Predominance of anucleated, cornified (keratinized) cells.[2][3] Appearance: "Corn

flakes".

Metestrus/Diestrus: Predominance of leukocytes (neutrophils) and some epithelial cells.
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Troubleshooting & Causality
Issue Probable Cause Corrective Action

Crystals in Vial
Storage at 4°C or incomplete

solubilization.

Warm to 50°C and vortex.

Store at RT (20-25°C).

No PCOS Phenotype
Dose too low or injection reflux

(leakage).

Ensure deep IM injection.[4]

Use "Z-track" technique to

prevent oil leakage.

High Mortality
Embolism (injecting into

vessel) or Infection.

Aspirate before injecting to

check for blood. Use sterile oil.

Inconsistent Cycles
Variable absorption of oil

depot.

Switch to Sesame Oil (more

consistent release than Corn

Oil).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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